Cas no 2311-82-2 (2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester)

2311-82-2 structure
Product name:2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester
2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester
- ethyl 4-methyl-3-oxoquinoxaline-2-carboxylate
- 3,4-Dihydro-
- 3-Oxo-4-methyl-3,4-dihydro-chinoxalin-carbonsaeure-(2)
- 3-Oxo-4-methyl-3,4-dihydro-chinoxalin-carbonsaeure-(2)-ethylester
- 4-methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid ethyl ester
- AB-323
- AC1L5LH5
- AC1Q69AK
- AR-1I9274
- ethyl 1,2-dihydro-1-methyl-2-oxoquinoxaline-3-carboxylate
- ethyl 1-methyl-2-oxo-1,2-dihydroquinoxaline-3-carboxylate
- ethyl 4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylate
- NSC73565
- SCHEMBL2783058
- CCG-130319
- 2311-82-2
- NSC-73565
- AKOS021627084
- HMS3439G14
- ethyl 4-methyl-3-oxo-3,4-dihydro-2-quinoxalinecarboxylate
- AB-323/13887487
- DTXSID30291161
- HNJKLKWVHVLVMS-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C12H12N2O3/c1-3-17-12(16)10-11(15)14(2)9-7-5-4-6-8(9)13-10/h4-7H,3H2,1-2H3
- InChI Key: HNJKLKWVHVLVMS-UHFFFAOYSA-N
- SMILES: CCOC(C1=NC2=CC=CC=C2N(C)C1=O)=O
Computed Properties
- Exact Mass: 232.08486
- Monoisotopic Mass: 232.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59Ų
- XLogP3: 1.5
Experimental Properties
- Density: 1.26
- Boiling Point: 363°Cat760mmHg
- Flash Point: 173.3°C
- Refractive Index: 1.596
- PSA: 58.97
- LogP: 1.11020
2-Quinoxalinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, ethyl ester Related Literature
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1. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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2. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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